Cas no 899983-94-9 (N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 899983-94-9
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 5490957
• Update Time: 2025-07-09

N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,8-naphthyridine-3-carboxamide
• N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C18H17N3O2/c1-11-6-4-8-15(12(11)2)20-17(22)14-10-13-7-5-9-19-16(13)21(3)18(14)23/h4-10H,1-3H3,(H,20,22)
• InChI Key： HFFFGOMWOGIAGJ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=N2)C=C(C(NC2=CC=CC(C)=C2C)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Comprehensive Overview of N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899983-94-9)

The compound N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, identified by its CAS No. 899983-94-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a 1,8-naphthyridine core with a dimethylphenyl substituent, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or receptor modulator, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule compounds like N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has surged due to their role in addressing unmet medical needs. This compound's carboxamide functionality and naphthyridine backbone contribute to its ability to interact with biological targets selectively. Such properties are highly sought after in the development of anti-inflammatory agents and anticancer drugs, which dominate current biomedical research. Its CAS No. 899983-94-9 is frequently referenced in patent literature, underscoring its commercial and scientific relevance.

From a synthetic chemistry perspective, the preparation of N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are optimized to achieve high yields and purity, critical for pharmacological evaluations. The compound's molecular weight and solubility profile are also key considerations for formulation scientists, especially when designing oral bioavailability studies. These aspects are frequently queried in academic and industrial databases, reflecting their importance in drug development pipelines.

The pharmacological potential of CAS No. 899983-94-9 extends to its structure-activity relationship (SAR) studies, which are pivotal in medicinal chemistry. By modifying the 2,3-dimethylphenyl group or the 1-methyl-2-oxo moiety, researchers can fine-tune the compound's affinity for specific enzymes or receptors. Such modifications are often explored in the context of personalized medicine, a hot topic in healthcare today. Additionally, the compound's metabolic stability and toxicity profile are under investigation to ensure its suitability for clinical trials.

In the realm of computational chemistry, N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is modeled using molecular docking and quantitative structure-activity relationship (QSAR) techniques. These approaches help predict its interactions with biological targets, reducing the need for extensive lab experimentation. The integration of artificial intelligence (AI) in drug discovery has further accelerated the study of such compounds, making CAS No. 899983-94-9 a subject of interest in cheminformatics and bioinformatics communities.

Beyond its biomedical applications, N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is also examined for its material science potential. Its conjugated system and electron-rich regions make it a candidate for organic semiconductors or fluorescent probes. This versatility aligns with the growing interest in multifunctional compounds that bridge gaps between pharmaceuticals and advanced materials. Researchers are actively publishing findings on these dual applications, further elevating the compound's profile.

In summary, N-(2,3-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899983-94-9) represents a compelling case study in modern chemical research. Its diverse applications—from drug discovery to material innovation—highlight its interdisciplinary significance. As scientific inquiries into kinase inhibition, SAR optimization, and computational modeling continue to evolve, this compound is poised to remain at the forefront of cutting-edge research.